![molecular formula C13H9Cl2N3O2 B2593602 N-(4-carbamoylphenyl)-5,6-dichloropyridine-3-carboxamide CAS No. 903314-32-9](/img/structure/B2593602.png)
N-(4-carbamoylphenyl)-5,6-dichloropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-carbamoylphenyl)-5,6-dichloropyridine-3-carboxamide, also known as Cpd-1, is a small molecule inhibitor that has been extensively studied for its potential use in cancer therapy. This compound has shown promising results in preclinical studies and has been found to have a potent inhibitory effect on cancer cell growth.
Scientific Research Applications
- Role of N-(4-carbamoylphenyl)-5,6-dichloropyridine-3-carboxamide : This compound serves as a crucial intermediate in the production of P.Y. 181. An efficient two-step synthetic route has been developed for its preparation, optimizing reaction steps to achieve yields exceeding 78% .
Pigment Yellow 181 (P.Y. 181) Synthesis
Mechanism of Action
Target of Action
Similar compounds have been used in the production of pigment yellow 181, an extremely heat stable, very light-fast reddish yellow pigment .
Mode of Action
It’s worth noting that related compounds have been synthesized through a two-step reaction involving the preparation of an intermediate compound .
Biochemical Pathways
Related compounds have been used as biochemical reagents in life science related research .
Pharmacokinetics
A related compound has shown potential inhibitory effects against the main protease of sars-coronavirus-2 .
Result of Action
A related compound has shown the highest negative binding affinity among all standard drugs tested against the main protease of the sars-coronavirus-2 .
Action Environment
Related compounds have been noted for their heat stability and light-fastness, making them suitable for use in high or very high temperature environments .
properties
IUPAC Name |
N-(4-carbamoylphenyl)-5,6-dichloropyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2N3O2/c14-10-5-8(6-17-11(10)15)13(20)18-9-3-1-7(2-4-9)12(16)19/h1-6H,(H2,16,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COGOOOKHTNCZDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)N)NC(=O)C2=CC(=C(N=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.